Cas no 37517-28-5 (Amikacin)

Amikacin is an aminoglycoside antibiotic, which is a white or quasi white powder or crystalline powder; It is almost odorless and tasteless. Its mechanism of action is to act on the ribosome in the bacterial body, inhibit bacterial protein synthesis, and destroy the integrity of the bacterial cell wall, resulting in the destruction of the bacterial cell membrane and cell death. It is suitable for infections caused by Gram negative bacilli and penicillin resistant Staphylococcus aureus. When administered intramuscularly or intravenously, the half-life of intravenous drip is about 2h, and it can be as long as 30h when there is no urine, It rarely binds to proteins. It mainly causes cochlear nerve damage, and its oto renal toxicity is similar to that of gentamicin. Amikacin plays an antibacterial role by binding to the bacterial 30S subunit and blocking bacterial protein synthesis
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Amikacin structure

Product Name:Amikacin

CAS No:37517-28-5

Molecular Formula:C₂₂H₄₃N₅O₁₃

Molecular Weight:585.6025

MDL:MFCD00883675

CID:54721

PubChem ID:37768

Amikacin Properties

Names and Identifiers

- Amikacin
- AMIKACIN DIHYDRATE
- 1-N-[L(-)-4-AMINO-2-HYDROXY-BUTYRYL]KANAMYCIN A
- N1-[(S)-4-AMINO-2-HYDROXYBUTYRYL]-KANAMYCIN A
- N1-[(S)-4-AMINO-2-HYDROXYBUTYRYL]KANAMYCIN A DIHYDRATE
- (s)-y
- 1-n-(l(-)-gamma-amino-alpha-hydroxybutyryl)kanamycina
- amicacin
- amikin
- amiklin
- AMK
- bb-k8
- biklin
- D-Streptamine
- kaminax
- lukadin
- mikavir
- novamin
- amikacine
- Amikacinum
- Amikacina
- Amikavet
- Amiglyde-V
- Amikacillin
- Arikace
- Antibiotic BB-K 8
- AMIKACIN SULFATE
- Amukin
- Amikacinum [INN-Latin]
- Amikacine [INN-French]
- Amikacina [INN-Spanish]
- Amikacin Base
- BB-K 8
- Briclin
- Pierami
- ANTIBIOTIC BB-K8
- 1-N-(L(-)-gamma-Amino-alpha-hydroxybutyryl)kanamycin A
- Amikacin hydrate
- C22H43N5O13
- LKCWBDHBTVXHDL-RM
- (2S)-4-amino-N-{(1R,2S,3S,4R,5S)-5-amino-2-[(3-amino-3-deoxy-alpha-D
- BPBio1_000671
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4))-N1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
- Tox21_111201_1
- 37517-28-5
- Amikacinum (Latin)
- Q408529
- D02543
- BAY41-6551
- DTXSID3022586
- Amikacinum (INN-Latin)
- nktr-061
- DTXCID002586
- UNII-84319SGC3C
- AB00513828_06
- NS00006181
- J01GB06
- SR-01000722004-6
- A823716
- NSC 177001
- SR-01000722004
- Potentox
- AMIKACIN [USP MONOGRAPH]
- AKN
- Amikacin, Antibiotic for Culture Media Use Only
- Amikacin (USP/INN)
- AMIKACIN [MI]
- MFCD00883675
- EINECS 253-538-5
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.4))-N1-((2S)-4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-
- (S)-4-amino-N-((1R,2S,3S,4R,5S)-5-amino-2-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4-(((2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-3-hydroxycyclohexyl)-2-hydroxybutanamide
- AMIKACIN [MART.]
- Amikacin; 6-O-(3-Amino-3-deoxy-?-d-glucopyranosyl)-4-O-(6-amino-6-deoxy-?-d-glucopyranosyl)-1-N-[(2S)-4-amino-2-hydroxybutanoyl]-2-deoxy-d-streptamine
- AKOS005383276
- AMIKACIN [WHO-DD]
- Amikacine (INN-French)
- (2S)-4-amino-N-{(1R,2S,3S,4R,5S)-5-amino-2-[(3-amino-3-deoxy-alpha-D-glucopyranosyl)oxy]-4-[(6-amino-6-deoxy-alpha-D-glucopyranosyl)oxy]-3-hydroxycyclohexyl}-2-hydroxybutanamide
- AMIKACIN (USP-RS)
- EN300-7481440
- Amikozit
- C06820
- D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[6-amino-6-deoxy-.alpha.-D-glucopyranosyl-(1->4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-
- 37517-28-5 (free base)
- TD1 - Therapeutic Drug mixture
- BSPBio_000609
- O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->4)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->6))-N(3)-(4-amino-L-2-hydroxybutyryl)-2-deoxy-L-streptamine
- ,6R)-4-azanyl-6-(hydroxymethyl)-3,5-bis(oxidanyl)oxan-2-yl]oxy-3-oxidanyl-cyclohexyl]-4-azanyl-2-oxidanyl-butanamide
- AMIKACIN [WHO-IP]
- N1-[(S)-4-Amino-2-hydroxybutyryl]kanamycin A
- AB00513828
- Amikacina (INN-Spanish)
- GTPL10894
- AMIKACIN [VANDF]
- NCGC00093350-05
- Amikacin (USP:INN:BAN)
- BDBM50237603
- HY-B0509A
- CHEMBL177
- SCHEMBL2985
- CHEBI:2637
- Tox21_111201
- W-106531
- O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6))-N(SUP 3)-(4-AMINO-L-2-HYDROXYBUTYRYL)-2-DEOXY-L-STREPTAMINE
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4))-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
- AMIKACIN (EP MONOGRAPH)
- CAS-37517-28-5
- O-3-Amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[6-amino-6-deoxy-.alpha.-D-glucopyranosyl-(1->4)]-1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-D-streptamine
- (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxybutanamide
- S01AA21
- Arikayce liposomal
- (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxy-tetrahydropyran-2-yl]oxy-3-hydroxy-cyclohexyl]-2-hydroxy-butanamide
- Amikacin,(S)
- Amikacin free base
- DB00479
- O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-6))-N(sup 3)-(4-amino-L-2-hydroxybutyryl)-2-deoxy-L-streptamine
- Amikin (Disulfate)
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->4))-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
- D06AX12
- (S)-4-amino-N-((1R,2S,3S,4R,5S)-5-amino-2-((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4-((2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yloxy)-3-hydroxycyclohexyl)-2-hydroxybutanamide
- NCGC00093350-02
- AMIKACIN [EP MONOGRAPH]
- NCGC00093350-03
- O-3-AMINO-3-DEOXY-alpha-D-GLUCOPYRANOSYL-(1->4)-O-(6-AMINO-6-DEOXY-alpha-D-GLUCOPYRANOSYL-(1->6))-N(SUP 3)-(4-AMINO-L-2-HYDROXYBUTYRYL)-2-DEOXY-L-STREPTAMINE
- 84319SGC3C
- AMIKACINUM [WHO-IP LATIN]
- HSDB 3583
- NSC-177001
- BAY 41-6551
- D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-N(SUP 1)-(4-AMINO-2-HYDROXY-1-OXOBUTYL)-2-DEOXY-, (S)-
- AMIKACIN [HSDB]
- Prestwick3_000395
- MAT2501
- AMIKACIN [JAN]
- (2S)-N-[(1R,2S,3S,4R,5S)-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-5-azanyl-2-[(2S,3R,4S,5S
- AS-76985
- AMIKACIN [INN]
- (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-(3-amino-3-deoxy-alpha-D-glucopyranosyloxy)-4-(6-amino-6-deoxy-alpha-D-glucopyranosyloxy)-3-hydroxycyclohexyl]-2-hydroxybutanamide
- AMIKACIN [USP-RS]
- NSC177001
- Amikacin (free base)
- (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-{[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4-{[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy}-3-hydroxycyclohexyl]-2-hydroxybutanamide
- AMIKACIN (USP MONOGRAPH)
- (2S)-N-[(1R,2S,3S,4R,5S)-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-5-azanyl-2-[(2S,3R,4S,5S ,6R)-4-azanyl-6-(hydroxymethyl)-3,5-bis(oxidanyl)oxan-2-yl]oxy-3-oxidanyl-cyclohexyl]-4-azanyl-2-oxidanyl-butanamide
- AT03 - Amikacin
- Amikacin [USP:INN:BAN]
- AMIKACIN (MART.)
- MFCD11045969
- BRD-K88043978-315-02-8
- 39831-55-5
- Amikacin disulfate
- Amikacin; 6-O-(3-Amino-3-deoxy-a-d-glucopyranosyl)-4-O-(6-amino-6-deoxy-a-d-glucopyranosyl)-1-N-[(2S)-4-amino-2-hydroxybutanoyl]-2-deoxy-d-streptamine
- STK039706
- +Expand
- MDL： MFCD00883675
- InChIKey： LKCWBDHBTVXHDL-RMDFUYIESA-N
- Inchi： 1S/C22H43N5O13/c23-2-1-8(29)20(36)27-7-3-6(25)18(39-22-16(34)15(33)13(31)9(4-24)37-22)17(35)19(7)40-21-14(32)11(26)12(30)10(5-28)38-21/h6-19,21-22,28-35H,1-5,23-26H2,(H,27,36)/t6-,7+,8-,9+,10+,11-,12+,13+,14+,15-,16+,17-,18+,19-,21+,22+/m0/s1
- SMILES： O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])N([H])[H])O[H])[C@]1([H])[C@]([H])([C@@]([H])([C@]([H])(C([H])([H])[C@@]1([H])N([H])C([C@]([H])(C([H])([H])C([H])([H])N([H])[H])O[H])=O)N([H])[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])N([H])[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 585.28600
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 17
Rotatable Bond Count: 10
Monoisotopic Mass: 585.286
Heavy Atom Count: 40
Complexity: 819
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -7.9
Surface Charge: 0
Topological Polar Surface Area: 332

Experimental Properties

LogP: -5.23210
PSA: 331.94000
Merck: 13,404
Refractive Index: 1.7500 (estimate)
Water Partition Coefficient: Soluble in water (partly).
Boiling Point: 642.23°C (rough estimate)
Melting Point: 203℃
Flash Point: 547.6 °C
Solubility: H2O: 50 mg/mL, clear, colorless
Color/Form: Not determined
Solubility: Not determined
Specific Rotation: D23 +99° (c = 1.0 in water)
Density: 1.3764 (rough estimate)

Amikacin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00JKZ6-100mg	Amikacin	37517-28-5	98%	100mg	$79.00	2024-05-04
A2B Chem LLC	AJ12850-1g	Amikacin	37517-28-5	≥98%	1g	$45.00	2024-04-20
abcr	AB352199-100mg	Amikacin, 97%; .	37517-28-5	97%	100mg	€134.60	2024-06-08
Biosynth	AA29724-0.1 g	Amikacin anhydrous	37517-28-5		0.1 g	$121.00
Crysdot LLC	CD11133398-5g	Amikacin	37517-28-5	97%	5g	$140	2024-07-19
Enamine	EN300-7481440-0.05g		37517-28-5	95%	0.05g	$2755.0	2024-05-23
eNovation Chemicals LLC	Y1055299-1g	Amikacin	37517-28-5	98%	1g	$230	2022-09-11
MedChemExpress	HY-B0509A-50mg	Amikacin	37517-28-5	99.40%	50mg	￥500
TRC	A578490-500mg	Amikacin	37517-28-5		500mg	$ 170.00	2023-09-08
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	AA0948-1g	Amikacin	37517-28-5	≥98%	1g	￥1050元	2023-09-15

Amikacin Suppliers

Artis.bioche

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(CAS:37517-28-5)

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Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:37517-28-5)

MR./MRS.:SHEN JING LI

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Email:shenlinxing@macklin.cn

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:37517-28-5)

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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:37517-28-5)

MR./MRS.:MO HANG QI

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Amikacin Related Literature

1. A microfluidic approach to study the effect of bacterial interactions on antimicrobial susceptibility in polymicrobial cultures

Ritika Mohan,Chotitath Sanpitakseree,Amit V. Desai,Selami E. Sevgen,Charles M. Schroeder,Paul J. A. Kenis RSC Adv. 2015 5 35211
2. Synthesis and biomedical applications of graphitic carbon nitride quantum dots

Hongji Liu,Xingyu Wang,Hui Wang,Rongrong Nie J. Mater. Chem. B 2019 7 5432
3. One-step synthesis of amikacin modified fluorescent carbon dots for the detection of Gram-negative bacteria like Escherichia coli

Soumen Chandra,Angshuman Ray Chowdhuri,Triveni Kumar Mahto,Arpita Samui,Sumanta kumar Sahu RSC Adv. 2016 6 72471
4. Enhanced bactericidal efficacy of polymer stabilized silver nanoparticles in conjugation with different classes of antibiotics

Amritpal Kaur,Rajesh Kumar RSC Adv. 2019 9 1095
5. Comparative study of serum sample preparation methods in aggregation-based plasmonic sensing

Zeren Liang,Kai Gao,Mengdi Lu,Wei Peng,Shenggeng Zhu,Yixiu Huang,Long Hong,Jean-Francois Masson Analyst 2020 145 7946
6. Antimicrobial peptide-modified silver nanoparticles for enhancing the antibacterial efficacy

Wenxi Li,Yongchun Li,Pengchao Sun,Nan Zhang,Yidan Zhao,Shangshang Qin,Yongxing Zhao RSC Adv. 2020 10 38746
7. Identification of an inhibitor of the aminoglycoside 6′-N-acetyltransferase type Ib [AAC(6′)-Ib] by glide molecular docking

Kevin Chiem,Saumya Jani,Brooke Fuentes,David L. Lin,Madeline E. Rasche,Marcelo E. Tolmasky Med. Chem. Commun. 2016 7 184
8. A water-soluble pillar[5]arene as a new carrier for an old drug

Lucia Barbera,Domenico Franco,Laura M. De Plano,Giuseppe Gattuso,Salvatore P. P. Guglielmino,Germana Lentini,Nadia Manganaro,Nino Marino,Sebastiano Pappalardo,Melchiorre F. Parisi,Fausto Puntoriero,Ilenia Pisagatti,Anna Notti Org. Biomol. Chem. 2017 15 3192
9. Co-ordination of copper(II) by amikacin. Complexation equilibria in solution and oxygen activation by the resulting complexes??

Ma?gorzata Je?owska-Bojczuk,Wojciech Bal J. Chem. Soc. Dalton Trans. 1998 153
10. Drug-target networks in aminoglycoside resistance: hierarchy of priority in structural drug design

Valjean R. Bacot-Davis,Angelia V. Bassenden,Albert M. Berghuis Med. Chem. Commun. 2016 7 103

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(CAS:37517-28-5)Amikacin

Purity:99%/99%

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Price($):172.0/464.0